(1S,5R,E)-5-(tert-butyldimethylsilyloxy)-3-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methyldihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-2-Methylenecyclohexanol
Overview
Description
(1S,5R,E)-5-(tert-butyldimethylsilyloxy)-3-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methyldihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-2-Methylenecyclohexanol is a useful research compound. Its molecular formula is C34H58O2Si and its molecular weight is 526.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Stereoselectivity in Organic Synthesis
The study of stereoselectivity in organic synthesis, particularly in the context of Claisen rearrangements, is a key application area. For instance, Tadano, Minami, and Ogawa (1990) explored the E and Z isomers of certain allyl alcohols derived from D-glucose, including their tert-butyldimethylsilyl derivatives, to understand the stereochemical outcomes of Claisen rearrangements (Tadano, Minami, & Ogawa, 1990).
Synthesis of Optically Active Compounds
The synthesis of optically active, highly functionalized cyclopentane and related compounds is another important application. Yakura et al. (1999) demonstrated the synthesis of such compounds using dirhodium(II)-catalyzed C-H insertion reactions, starting from tert-butyldimethylsilyloxy derivatives (Yakura et al., 1999).
Vitamin D3 Analogues Synthesis
Hanazawa et al. (2003) developed a method for synthesizing 1alpha,25-dihydroxyvitamin D3 and its analogues. This process involved preparing tert-butyldimethylsilyloxy derivatives from epichlorohydrin and their subsequent coupling reactions (Hanazawa et al., 2003).
Polymerization Catalysts
Houghton et al. (2008) investigated metal complexes involving tert-butyldimethylsilyloxy derivatives as potential ethylene polymerization catalysts (Houghton et al., 2008).
properties
IUPAC Name |
(1S,3E,5R)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexan-1-ol | |
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InChI |
InChI=1S/C34H58O2Si/c1-23(2)24(3)14-15-25(4)30-18-19-31-27(13-12-20-34(30,31)9)16-17-28-21-29(22-32(35)26(28)5)36-37(10,11)33(6,7)8/h14-17,23-25,29-32,35H,5,12-13,18-22H2,1-4,6-11H3/b15-14+,27-16+,28-17+/t24-,25+,29+,30+,31-,32-,34+/m0/s1 | |
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InChI Key |
QAGNTHOJEGTRBR-DQAADWALSA-N | |
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Canonical SMILES |
CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O[Si](C)(C)C(C)(C)C)C | |
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Isomeric SMILES |
C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C\3/C[C@H](C[C@@H](C3=C)O)O[Si](C)(C)C(C)(C)C)C | |
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Molecular Formula |
C34H58O2Si | |
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Molecular Weight |
526.9 g/mol | |
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Product Name |
(1S,5R,E)-5-(tert-butyldimethylsilyloxy)-3-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methyldihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-2-Methylenecyclohexanol |
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